Cas no 1041538-43-5 ((heptan-4-yl)(thiophen-2-yl)methylamine)

• Product Name: (heptan-4-yl)(thiophen-2-yl)methylamine
• CAS No: 1041538-43-5
• MF: C₁₂H₂₁NS
• MW: 211.366842031479
• CID: 5166378
• PubChem ID: 29780647
• Update Time: 2026-03-04

(heptan-4-yl)(thiophen-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenemethanamine, N-(1-propylbutyl)-
• (heptan-4-yl)(thiophen-2-yl)methylamine

• Inchi： 1S/C12H21NS/c1-3-6-11(7-4-2)13-10-12-8-5-9-14-12/h5,8-9,11,13H,3-4,6-7,10H2,1-2H3
• InChI Key： GIBRBDQVHQFRAK-UHFFFAOYSA-N
• SMILES： C1(CNC(CCC)CCC)SC=CC=1

Additional information on (heptan-4-yl)(thiophen-2-yl)methylamine

Exploring the Chemical Properties and Applications of (heptan-4-yl)(thiophen-2-yl)methylamine (CAS No. 1041538-43-5)

In the realm of organic chemistry, (heptan-4-yl)(thiophen-2-yl)methylamine (CAS No. 1041538-43-5) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by the fusion of a heptane chain and a thiophene ring, offers a fascinating case study for researchers exploring amine derivatives and their functionalities. Its molecular architecture, combining aliphatic and heterocyclic components, makes it a versatile candidate for various pharmaceutical and material science applications.

The growing interest in heterocyclic amines like (heptan-4-yl)(thiophen-2-yl)methylamine stems from their role in drug discovery and medicinal chemistry. Recent trends in AI-driven drug design and computational chemistry have highlighted the importance of such compounds in targeting specific biological pathways. For instance, the thiophene moiety is known for its electron-rich properties, which can enhance binding affinity in enzyme inhibitors or receptor modulators. This aligns with current user searches for "thiophene-based drug candidates" and "amine derivatives in therapeutics," reflecting the compound's relevance in modern research.

From a synthetic perspective, CAS No. 1041538-43-5 exemplifies the challenges and innovations in organic synthesis. The incorporation of a heptan-4-yl group introduces steric considerations, while the methylamine functionality offers a handle for further derivatization. Researchers frequently search for "synthetic routes to complex amines" or "thiophene functionalization techniques," underscoring the demand for detailed methodologies involving such compounds. Advances in catalysis and green chemistry have further propelled interest in optimizing the synthesis of (heptan-4-yl)(thiophen-2-yl)methylamine to improve yields and sustainability.

Beyond pharmaceuticals, 1041538-43-5 has potential in material science, particularly in the development of organic semiconductors or conductive polymers. The thiophene ring's conjugated system is prized for its electronic properties, making derivatives like this amine valuable for optoelectronic devices. Queries such as "thiophene-based materials for electronics" and "amine-functionalized polymers" dominate discussions in this niche, highlighting the compound's cross-disciplinary appeal.

In conclusion, (heptan-4-yl)(thiophen-2-yl)methylamine (CAS No. 1041538-43-5) represents a compelling intersection of structural complexity and functional versatility. Its applications span drug discovery, synthetic chemistry, and advanced materials, aligning with trending topics in both academic and industrial research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in discussions about innovative chemical entities and their real-world impact.